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Compound of Interest

Compound Name:
(R)-(+)-3-Benzyloxy-1,2-

propanediol

Cat. No.: B054711 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling (R)-(+)-3-Benzyloxy-1,2-propanediol (CAS: 56552-80-8), including personal

protective equipment (PPE), safe handling procedures, and disposal plans. By offering clear,

procedural guidance, we aim to be your preferred source for laboratory safety and chemical

handling information, building trust through value that extends beyond the product itself.

Hazard Assessment and Personal Protective
Equipment
According to available Safety Data Sheets (SDS), (R)-(+)-3-Benzyloxy-1,2-propanediol is not

classified as a hazardous substance or mixture under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.[1] However, it is designated as a combustible

solid. Therefore, appropriate personal protective equipment should be worn to minimize

exposure and ensure safe handling.
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PPE Category Item Specification Purpose

Eye/Face Protection Safety Glasses ANSI Z87.1 certified
Protects eyes from

splashes or dust.

Chemical Goggles ANSI Z87.1 certified

Recommended when

there is a higher risk

of splashing.

Skin Protection Gloves

Chemically resistant

(e.g., Nitrile,

Neoprene)

Protects hands from

direct contact with the

chemical.

Lab Coat
Standard laboratory

coat

Protects skin and

clothing from

accidental spills.

Respiratory Protection N95 Respirator NIOSH-approved

Recommended when

handling the solid

form to prevent

inhalation of dust

particles.

Note: Specific glove material should be chosen based on the user's assessment of the

handling conditions and duration of use. While specific chemical resistance data for (R)-(+)-3-
Benzyloxy-1,2-propanediol is not readily available, nitrile or neoprene gloves are generally

recommended for handling glycols and ethers.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Engineering Controls
Ventilation: Work in a well-ventilated area. A chemical fume hood is recommended for

procedures that may generate dust or aerosols.
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an

emergency eyewash station and safety shower readily accessible.

Dispensing: When weighing or transferring the solid material, do so carefully to minimize

dust generation.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames as the

substance is combustible.

Cleaning: Clean up any spills promptly. For small spills, absorb with an inert material and

place in a suitable container for disposal.

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area. The

recommended storage temperature is 2-8°C.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
While (R)-(+)-3-Benzyloxy-1,2-propanediol is not classified as a hazardous substance, all

chemical waste should be disposed of responsibly.

Disposal Methodology
Waste Collection: Collect waste material in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations. Contact your institution's environmental

health and safety (EHS) office for specific guidance.

Container Disposal: Do not reuse empty containers. Dispose of them as unused product.
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To further clarify the procedural steps for safe handling, the following diagrams illustrate the

recommended workflow and the logical relationship for selecting appropriate PPE.

Safe Handling Workflow for (R)-(+)-3-Benzyloxy-1,2-propanediol
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages of safely handling (R)-(+)-3-Benzyloxy-
1,2-propanediol.
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Caption: A diagram showing the logical progression from hazard identification to the selection

of appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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